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Compound of Interest

Compound Name: CITU

Cat. No.: B8138189 Get Quote

In the dynamic landscape of scientific research and drug development, the term "CITU" can

refer to two distinct chemical entities, each with its own specific safety protocols. This guide

provides essential, immediate safety and logistical information for handling both the widely

used biocide mixture, Chloromethylisothiazolinone/Methylisothiazolinone (CIT/MIT), and the

specialized peptide coupling reagent, Tetrachloro-N-hydroxyphthalimide tetramethyluronium

hexafluorophosphate. Adherence to these guidelines is crucial for ensuring a safe laboratory

environment.

Part 1: The Biocide -
Chloromethylisothiazolinone/Methylisothiazolinone
(CIT/MIT)
CIT/MIT is a broad-spectrum antimicrobial agent commonly used as a preservative in a variety

of water-based applications. While highly effective, it is also a potent skin sensitizer and can

cause allergic reactions upon contact.

Essential Safety Information
Proper handling of CIT/MIT is paramount to prevent adverse health effects. The primary hazard

associated with this chemical mixture is skin sensitization, which can lead to allergic contact

dermatitis.
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Parameter Value Reference

Typical Use Concentration
0.02% - 0.3% (w/w) in final

products
[1]

Cosmetic Use Limits (Rinse-

off)
Up to 15 ppm [2]

Cosmetic Use Limits (Leave-

on)
Up to 8 ppm (in the US) [2]

Occupational Exposure Limits
No specific NIOSH guidelines

established
[3]

Personal Protective Equipment (PPE)
The selection and proper use of PPE are the most critical lines of defense when handling

CIT/MIT.

PPE Category Specification Rationale

Hand Protection

Impervious gloves (Nitrile or

Butyl rubber recommended).

Avoid natural rubber (latex)

gloves as isothiazolinones can

penetrate them.

Prevents skin contact and

sensitization.[4]

Eye Protection
Chemical splash goggles or a

face shield.

Protects eyes from splashes

which can cause severe

irritation.

Skin and Body Protection
Lab coat or chemical-resistant

apron.

Protects skin from accidental

spills and splashes.

Respiratory Protection

Generally not required with

adequate ventilation. Use a

NIOSH-approved respirator if

aerosols are generated or

ventilation is poor.

Minimizes inhalation exposure

to mists or aerosols.
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Handling and Storage Procedures
Preparation: Before handling, ensure an eyewash station and safety shower are readily

accessible.[5]

Ventilation: Always work in a well-ventilated area, preferably within a chemical fume hood,

especially when handling concentrated solutions.

Dispensing: Avoid generating aerosols or mists.

Storage: Store in a cool, dry, well-ventilated area away from direct sunlight and incompatible

materials such as strong acids, bases, and reducing agents.[1] Keep containers tightly

closed when not in use.

Spill and Emergency Procedures
Small Spills:

Wear appropriate PPE.

Absorb the spill with an inert material (e.g., sand, vermiculite).

Collect the absorbed material into a designated, labeled waste container.

Clean the spill area with soap and water.

Large Spills:

Evacuate the area.

Contact your institution's environmental health and safety (EHS) department.

Prevent the spill from entering drains.

First Aid:

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing.
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Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding eyelids

open. Seek medical attention.

Inhalation: Move to fresh air.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Disposal Plan
Chemical Waste: Dispose of CIT/MIT waste and contaminated materials as hazardous

chemical waste in accordance with local, state, and federal regulations. Do not pour down

the drain.

Contaminated PPE: Dispose of contaminated gloves and other disposable PPE as

hazardous waste.

Part 2: The Peptide Coupling Reagent - CITU
(Tetrachloro-N-hydroxyphthalimide
tetramethyluronium hexafluorophosphate)
This specialized reagent is used in organic synthesis for the formation of amide bonds, a critical

step in peptide synthesis.[1][5] It is a strong oxidant and requires careful handling.

Essential Safety Information
The primary hazards associated with this reagent are its oxidative properties and potential for

skin and eye irritation.
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Parameter Value Reference

Molecular Formula C13H12Cl4F6N3O3P

Physical Form White crystalline solid [3]

Thermal Stability
Average Major Left Limit: 181

°C

Personal Protective Equipment (PPE)
PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile).

To prevent skin contact with

the solid or solutions.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

To protect eyes from dust

particles or splashes.

Skin and Body Protection A standard laboratory coat.
To protect skin from accidental

contact.

Respiratory Protection

Use in a well-ventilated area. A

NIOSH-approved respirator is

recommended if handling large

quantities or if dust is

generated.

To prevent inhalation of the

powder.

Handling and Storage Procedures
Inert Atmosphere: Handle and store under an inert atmosphere (e.g., nitrogen or argon) to

prevent degradation from moisture.

Ventilation: Work in a well-ventilated area, preferably a chemical fume hood.

Avoid Incompatibles: Keep away from flammable substances, reducing agents, and

combustible materials.

Storage: Store in a cool, dark, and dry place in a tightly sealed container.
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Spill and Emergency Procedures
Spill:

Wear appropriate PPE.

Carefully sweep up the solid material, avoiding dust generation.

Place in a sealed, labeled container for disposal.

Clean the area with a suitable solvent.

First Aid:

Skin Contact: Wash the affected area with plenty of soap and water.

Eye Contact: Flush eyes with water for at least 15 minutes.

Inhalation: Move to fresh air.

Ingestion: Seek immediate medical attention.

Disposal Plan
Chemical Waste: Dispose of as hazardous chemical waste in accordance with all applicable

regulations. The waste should be segregated and clearly labeled.

Decontamination: Decontaminate any equipment that has come into contact with the reagent

before reuse.

Experimental Protocol: Example of a Peptide
Coupling Reaction using CITU
This protocol describes a general procedure for a solution-phase peptide coupling reaction.

Preparation: In a reaction vessel under an inert atmosphere, dissolve the N-protected amino

acid (1 equivalent) and the C-protected amino acid or peptide (1 equivalent) in a suitable

aprotic solvent (e.g., DMF, DCM).
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Activation: Add CITU (1.1 equivalents) and a non-nucleophilic base such as N-

methylmorpholine (NMM) (2 equivalents) to the reaction mixture.

Reaction: Stir the mixture at room temperature. Monitor the reaction progress by a suitable

analytical technique (e.g., TLC, LC-MS). The reaction is typically complete within a few

hours.

Work-up: Once the reaction is complete, quench the reaction with a suitable aqueous

solution (e.g., saturated ammonium chloride). Extract the product with an organic solvent.

Purification: Wash the organic layer with brine, dry it over anhydrous sodium sulfate, filter,

and concentrate under reduced pressure. Purify the crude product by column

chromatography or recrystallization.
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Caption: A logical workflow for the safe handling of CITU chemicals, from preparation to

disposal and emergency response.
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Caption: A step-by-step plan for the proper disposal of CIT/MIT waste in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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